Cas no 2228801-86-1 (3,3-difluoro-4-(4-fluorophenyl)pentanoic acid)

• Product Name: 3,3-difluoro-4-(4-fluorophenyl)pentanoic acid
• CAS No: 2228801-86-1
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 5902473
• PubChem ID: 165632192
• Update Time: 2025-05-25

3,3-difluoro-4-(4-fluorophenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-(4-fluorophenyl)pentanoic acid
• EN300-1952925
• 2228801-86-1

• Inchi： 1S/C11H11F3O2/c1-7(11(13,14)6-10(15)16)8-2-4-9(12)5-3-8/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key： GWLHYNVNKKEFHH-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C(C)C1C=CC(=CC=1)F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-4-(4-fluorophenyl)pentanoic acid

Comprehensive Overview of 3,3-Difluoro-4-(4-fluorophenyl)pentanoic Acid (CAS No. 2228801-86-1)

3,3-Difluoro-4-(4-fluorophenyl)pentanoic acid (CAS No. 2228801-86-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms in its molecular framework enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, especially in the design of enzyme inhibitors and receptor modulators.

The compound's fluorine-rich structure aligns with current trends in medicinal chemistry, where fluorination is leveraged to improve drug efficacy and reduce side effects. A growing number of studies focus on fluorinated compounds like 3,3-difluoro-4-(4-fluorophenyl)pentanoic acid for their ability to mimic natural substrates while resisting enzymatic degradation. This property is critical in the development of long-acting therapeutics, a hot topic in the pharmaceutical industry. Additionally, its potential role in cancer research and neurodegenerative disease treatment has sparked interest among scientists.

From a synthetic chemistry perspective, CAS No. 2228801-86-1 serves as a versatile intermediate. Its carboxylic acid functional group allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This flexibility is highly valued in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential. The compound's stability under various reaction conditions also makes it suitable for green chemistry applications, another area of growing interest.

In the agrochemical sector, 3,3-difluoro-4-(4-fluorophenyl)pentanoic acid is explored for its potential as a herbicide or fungicide precursor. Fluorinated compounds often exhibit enhanced pesticidal activity due to their improved membrane permeability and resistance to environmental degradation. This aligns with the increasing demand for sustainable crop protection solutions, a key concern in modern agriculture. Researchers are investigating its mode of action to develop next-generation agrochemicals with lower environmental impact.

The analytical characterization of CAS No. 2228801-86-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducible research outcomes. The compound's physicochemical properties, including solubility and lipophilicity, are well-documented, facilitating its use in drug formulation and delivery system design. Such data is invaluable for researchers working on structure-activity relationship (SAR) studies.

As the scientific community continues to explore fluorine chemistry, compounds like 3,3-difluoro-4-(4-fluorophenyl)pentanoic acid are likely to play a pivotal role. Their ability to fine-tune molecular interactions while maintaining stability makes them indispensable in rational drug design. Future research may uncover novel applications in material science or diagnostic imaging, further expanding their utility. For now, this compound remains a valuable tool for innovators seeking to address unmet medical and agricultural challenges.